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Compound of Interest

Compound Name: Propyl protocatechuate

CAS No.: 37757-42-9

Cat. No.: B3327754

Get Quote

Technical Guidance for Research & Development

Executive Summary & Immediate Action
Propyl Protocatechuate (CAS: 37757-42-9) is a phenolic ester used primarily in antioxidant

research and synthesis. While structurally similar to the common food additive Propyl Gallate, it

possesses distinct chemical properties.

Critical Disposal Directive:

DO NOT dispose of via sink or municipal drainage.

DO NOT mix with strong oxidizing agents (e.g., nitric acid, perchlorates).

MANDATORY: Classify as Hazardous Organic Waste for high-temperature incineration.
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Quick Reference Details

Chemical Name Propyl 3,4-dihydroxybenzoate

CAS Number
37757-42-9 (Distinct from Propyl Gallate 121-

79-9)

Physical State Solid (Crystalline Powder)

Primary Hazard
Skin/Eye Irritant, Potential Skin Sensitizer,

Aquatic Toxicity

Waste Code (RCRA)

Not specifically listed (P/U); Assign D001 (if

ignitable solvent matrix) or Generic Organic

Waste.

Chemical Profile & Hazard Assessment
To ensure a self-validating safety protocol, one must understand the molecule's behavior.

Propyl protocatechuate contains a catechol moiety (1,2-dihydroxybenzene group), which

makes it susceptible to oxidation and polymerization.

Physical & Chemical Properties
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Property Value / Description Implications for Disposal

Molecular Formula C₁₀H₁₂O₄
Organic content suitable for

incineration.

Molecular Weight 196.20 g/mol N/A

Solubility

Soluble in alcohols (ethanol,

methanol), ethers. Slightly

soluble in water.[1]

Rinse containers with ethanol,

not just water.

Reactivity
Oxidizes in air/light; reacts with

strong bases and oxidizers.

Segregation: Keep separate

from oxidative waste streams

to prevent exothermic

reactions.

Melting Point
~120–130 °C (Estimated

based on congeners)

Solid at room temperature;

dispose as solid waste unless

in solution.

Toxicology & Environmental Impact[2]
Skin Sensitization: Like its analog Propyl Gallate, this compound is a suspected skin

sensitizer (H317). Exposure can induce allergic contact dermatitis.

Aquatic Toxicity: Phenolic esters are often toxic to aquatic life with long-lasting effects

(H411). Zero-discharge policy to waterways is non-negotiable.

Pre-Disposal Protocols: Segregation & Packaging
Proper segregation prevents "unknown" reactions in the waste drum.

A. Waste Stream Segregation
Solid Waste: Pure powder, contaminated gloves, paper towels, and weighing boats.

Container: High-Density Polyethylene (HDPE) wide-mouth jar or amber glass.

Labeling: "Hazardous Waste - Solid - Propyl Protocatechuate - Irritant/Sensitizer."
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Liquid Waste (Mother Liquors/Solutions):

Compatible Solvents: Ethanol, Methanol, Acetone, Ethyl Acetate.

Incompatible: Do not mix with chromic acid, nitric acid, or piranha solution.

Container: Safety-coated amber glass or HDPE carboy.

B. Container Compatibility
Recommended: Polypropylene (PP), HDPE, PTFE (Teflon), Borosilicate Glass.

Avoid: Low-grade metals (iron/mild steel) which may catalyze oxidation of the catechol

group, leading to discoloration and pressure buildup.

Disposal Methodologies (Step-by-Step)
Workflow Diagram: Disposal Decision Tree
The following logic flow ensures the correct path is chosen based on the physical state of the

waste.
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Figure 1: Decision logic for segregating and packaging Propyl Protocatechuate waste.

Protocol A: Solid Waste (Powder & Debris)
PPE: Wear nitrile gloves (double-gloved recommended), lab coat, and safety goggles. Use a

particulate respirator (N95/P100) if handling bulk powder outside a fume hood.
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Collection: Sweep up powder or collect contaminated solids.

Packaging: Place waste into a clear LDPE bag, seal it, and place that bag into a secondary

rigid container (HDPE jar).

Labeling: Affix a hazardous waste label detailing the CAS # (37757-42-9) and hazard

warnings.

Protocol B: Liquid Waste (Solutions)
Solvent Check: Confirm the primary solvent (e.g., Ethanol).

Bulking: Pour into the appropriate organic waste carboy (e.g., "Non-Halogenated Organic

Waste").

Rinsing: Triple-rinse the original vessel with a small volume of ethanol. Add rinsate to the

waste carboy.

Closure: Cap tightly. Do not leave funnels in open carboys (prevents evaporation and spills).

Spill Response & Emergency Procedures
Scenario: A 5g bottle of Propyl Protocatechuate powder drops and shatters.

Evacuate & Ventilate: Clear the immediate area. Ensure fume hoods are active.

PPE Up: Don nitrile gloves, goggles, and a dust mask.

Containment: Cover the spill with a damp paper towel (dampened with water or ethanol) to

prevent dust generation.

Cleanup:

Wipe up the powder gently.

Clean the surface with a soap/water solution, followed by an ethanol wipe to remove oily

residues.
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Disposal: Place all cleanup materials (glass shards, towels, gloves) into a puncture-resistant

hazardous waste bucket.

Regulatory Compliance & Documentation
US EPA (RCRA): Propyl Protocatechuate is not a P-listed or U-listed waste. However,

under 40 CFR 262.11, the generator must determine if the waste exhibits hazardous

characteristics. Due to its toxicity profile, it is managed as Non-RCRA Regulated Hazardous

Waste (unless mixed with ignitable solvents, then D001).

European Waste Catalogue (EWC): Assign code 16 05 08* (discarded organic chemicals

consisting of or containing hazardous substances).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3327754/docs#propyl-protocatechuate-proper-
disposal-handling-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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